Cas no 920315-49-7 (Benzamide, 4-[(3-amino-2H-indazol-2-yl)methyl]-N-(2-aminophenyl)-)

• Product Name: Benzamide, 4-[(3-amino-2H-indazol-2-yl)methyl]-N-(2-aminophenyl)-
• CAS No: 920315-49-7
• MF: C₂₁H₁₉N₅O
• MW: 357.408463716507
• CID: 757545
• PubChem ID: 16044956
• Update Time: 2025-04-19

Benzamide, 4-[(3-amino-2H-indazol-2-yl)methyl]-N-(2-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(3-amino-2H-indazol-2-yl)methyl]-N-(2-aminophenyl)-
• 4-[(3-aminoindazol-2-yl)methyl]-N-(2-aminophenyl)benzamide
• 4-((3-amino-2h-indazol-2-yl)methyl)-n-(2-aminophenyl)benzamide
• SCHEMBL3550053
• 4-[(3-Amino-2H-indazol-2-yl)methyl]-N-(2-aminophenyl)benzamide
• DTXSID50581430
• 920315-49-7

• Inchi： 1S/C21H19N5O/c22-17-6-2-4-8-19(17)24-21(27)15-11-9-14(10-12-15)13-26-20(23)16-5-1-3-7-18(16)25-26/h1-12H,13,22-23H2,(H,24,27)
• InChI Key： SPMRBVFLTNCEON-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C(=C2C=CC=CC2=N1)N)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 357.15896025g/mol
• Monoisotopic Mass: 357.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99Ų